Cas no 1804084-37-4 (1-Bromo-1-(4-(difluoromethoxy)-2-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-(difluoromethoxy)-2-iodophenyl)propan-2-one
• CAS No: 1804084-37-4
• MF: C₁₀H₈BrF₂IO₂
• MW: 404.974601745605
• CID: 4976031
• Update Time: 2025-05-26

1-Bromo-1-(4-(difluoromethoxy)-2-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-(difluoromethoxy)-2-iodophenyl)propan-2-one

• Inchi： 1S/C10H8BrF2IO2/c1-5(15)9(11)7-3-2-6(4-8(7)14)16-10(12)13/h2-4,9-10H,1H3
• InChI Key： HJHSKFWBFIHNQK-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(C(C)=O)Br)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(4-(difluoromethoxy)-2-iodophenyl)propan-2-one

1-Bromo-1-(4-(difluoromethoxy)-2-iodophenyl)propan-2-one: A Comprehensive Overview

1-Bromo-1-(4-(difluoromethoxy)-2-iodophenyl)propan-2-one, identified by the CAS number 1804084-37-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its bromo and iodo substituents, has garnered attention in recent years due to its unique structural properties and promising bioactivity. The molecule's structure, which includes a propanone backbone and a substituted phenyl group, makes it a valuable substrate for further chemical modifications and functionalization.

The synthesis of 1-Bromo-1-(4-(difluoromethoxy)-2-iodophenyl)propan-2-one involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. The introduction of the difluoromethoxy group at the para position of the phenol ring is a critical step, as it significantly influences the compound's electronic properties and reactivity. Subsequent bromination and iodination steps are carried out under controlled conditions to ensure high purity and yield. The final product is a highly functionalized molecule that can serve as a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its unique combination of substituents provides opportunities for exploring its role as a pharmacophore in various therapeutic areas. For instance, the bromine atom can act as an electrophilic center, enabling nucleophilic substitutions that are crucial in medicinal chemistry. Similarly, the iodine substituent enhances the molecule's radiolabeling potential, making it a promising candidate for positron emission tomography (PET) imaging agents.

The structural features of 1-Bromo-1-(4-(difluoromethoxy)-2-iodophenyl)propan-2-one also make it an attractive substrate for Suzuki-Miyaura cross-coupling reactions. This reaction facilitates the formation of biaryl structures, which are highly sought after in the development of novel pharmaceuticals. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of such reactions, opening new avenues for exploiting this compound's synthetic potential.

In addition to its synthetic applications, this compound has shown intriguing biological activity in preliminary assays. Its ability to modulate key cellular pathways suggests its potential as a lead compound for developing anti-cancer agents. Ongoing research is focused on optimizing its pharmacokinetic properties and assessing its safety profile to pave the way for preclinical studies.

In conclusion, 1-Bromo-1-(4-(difluoromethoxy)-2-iodophenyl)propan-2-one (CAS No: 1804084-37-4) stands out as a valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research endeavors.